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Compound Name: 2-Bromo-1-fluoronaphthalene
CAS No.: 317-79-3
Cat. No.: B1520071
Get Quote
. J

2-Bromo-1-fluoronaphthalene is a halogenated aromatic hydrocarbon featuring a
naphthalene core substituted with a fluorine atom at the C1 position and a bromine atom at the
C2 position.[1] This specific substitution pattern imparts unique chemical properties, making it a
valuable and versatile intermediate in various scientific domains.[1][2] Its applications span
organic synthesis, analytical chemistry, and pharmaceutical research, where it serves as a
critical building block for more complex molecular architectures.[2] The compound's utility is
noted in the development of novel therapeutic agents, including anti-cancer drugs, and in the
synthesis of advanced materials.[2][3] This guide provides a comprehensive overview of its
core physical properties, structural characteristics, reactivity, and handling protocols, grounded
in authoritative data to support advanced research and development.

Core Physicochemical Properties

The physical characteristics of 2-Bromo-1-fluoronaphthalene define its behavior in
experimental settings. Depending on purity and ambient temperature, it can present as a
colorless to pale yellow liquid or solid.[1] A summary of its key quantitative properties is
presented below for quick reference.
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Property Value Source(s)
CAS Number 317-79-3 [2][4]
Molecular Formula C1oHeBrF [1]
Molecular Weight 225.06 g/mol [2][3]
Appearance Colorless to faint yellow liquid [1]

Melting Point -4 °C [2]

Boiling Point 164 °C at 2 mmHg [2]

Purity Typically 295% [2][4]

Generally soluble in organic

Solubility solvents.[1] Insoluble in water.

[5]16]

Molecular Structure and Identification

Precise identification is critical in chemical synthesis. The structural arrangement of 2-Bromo-
1-fluoronaphthalene is unambiguously defined by standardized chemical identifiers.

e |[UPAC Name: 2-bromo-1-fluoronaphthalene

e SMILES: clccc2c(cl)cec(c2F)Br[1]

e InChl: INChl=1S/C10H6BrF/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6H[1]
Caption: Molecular structure of 2-Bromo-1-fluoronaphthalene.

Reactivity and Synthetic Utility

The presence of two distinct halogen atoms on the naphthalene ring system dictates the
reactivity of 2-Bromo-1-fluoronaphthalene, making it a strategic precursor in multi-step
organic synthesis.

Role as a Synthetic Intermediate
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This compound is widely recognized as a versatile building block for constructing more
complex organic molecules.[1][7] The differential reactivity of the C-F and C-Br bonds, along
with their influence on the aromatic system, allows for selective functionalization. It is
particularly valuable in the synthesis of pharmaceuticals, agrochemicals, and specialty
polymers.[1][3][7]

Generation of Aryne Intermediates

A key application in synthetic chemistry is its use as a precursor for generating 1,2-
naphthalyne, a highly reactive aryne intermediate. This is typically achieved through
dehydrohalogenation. The resulting aryne can then participate in various cycloaddition
reactions, providing a powerful method for assembling polycyclic aromatic systems.[8]
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Caption: General workflow for aryne generation and subsequent reaction.

Key Applications in Research and Development

The unique structural features of 2-Bromo-1-fluoronaphthalene have led to its use in several
high-value research areas:

o Pharmaceutical Synthesis: It serves as a precursor in the synthesis of complex molecules
with potential biological activity, including anti-cancer agents.[2]

e Materials Science: The compound is used to construct fluorinated semiconducting materials.
[3] These materials are integral to the fabrication of Organic Light-Emitting Diodes (OLEDS)
and Organic Photovoltaics (OPVs), where the fluorine substitution can enhance charge
transport and device performance.[3]
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e Agrochemicals: It is an intermediate in the production of novel agrochemicals.[1]

e Environmental and Toxicological Studies: As a halogenated aromatic hydrocarbon, it is used
in studies examining the environmental impact and toxicological effects of this class of
compounds.[2]

Safety, Handling, and Storage

Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling
2-Bromo-1-fluoronaphthalene.

Hazard Identification

The compound is classified with the following GHS Hazard Statements:

H302+H312+H332: Harmful if swallowed, in contact with skin, or if inhaled.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Recommended Handling Procedures

All work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
[9] The following precautionary measures are essential:

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]

P271: Use only outdoors or in a well-ventilated area.[2]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2]

Ensure that eyewash stations and safety showers are readily accessible.[10]

Storage
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Store in a tightly sealed container in a cool, dry, and well-ventilated place.[11][12] It should be
kept away from heat, sparks, and open flames, as well as incompatible materials such as

Ensure Adequate Ventilation
& Remove Ignition Sources

'

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

'

Contain the Spill
(Use inert absorbent material like sand or vermiculite)

strong oxidizing agents.[11][13]

Collect Absorbed Material
(Place in a suitable, closed container for disposal)

Clean the Contaminated Surface
(Finish cleaning with water)

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Spill response protocol for 2-Bromo-1-fluoronaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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